Tetragalacturonic Acid
Description
Tetragalacturonic acid (TGA) is a naturally occurring sugar acid found in plants, animals, and bacteria. It is a structural component of many polysaccharides and is an important intermediate in the metabolism of carbohydrates. TGA is an important component of the cell wall of plants, and it has been used in the synthesis of various polysaccharides and other carbohydrate-based molecules. It has been studied extensively for its role in the regulation of carbohydrate metabolism and its potential application in the synthesis of various pharmaceuticals.
Scientific Research Applications
Biochemical Enzyme Assays
Tetragalacturonic acid is utilized in biochemical assays to study the activity of enzymes such as α-Galacturonidase and Polygalacturonase . These enzymes play a crucial role in the degradation of pectin, a plant cell wall polysaccharide. Understanding their activity is vital for research in plant biology, agriculture, and the production of pectin-derived products.
In Vitro Diagnostic Analysis
In the field of diagnostics, tetragalacturonic acid serves as a substrate in assays designed to detect and quantify enzyme levels in various biological samples . This application is essential for the diagnosis of diseases related to carbohydrate metabolism and for monitoring the efficacy of treatments.
Pharmaceutical Synthesis
Research has indicated that tetragalacturonic acid may have potential applications in pharmaceutical synthesis . Its structural complexity allows it to be a candidate for the synthesis of complex drug molecules, potentially aiding in the development of new medications.
Regulation of Carbohydrate Metabolism
Tetragalacturonic acid has been studied for its impact on carbohydrate metabolism, particularly in glycolysis and gluconeogenesis processes . These processes are fundamental to energy production and glucose management in the body, making tetragalacturonic acid relevant for metabolic research.
properties
| { "Design of the Synthesis Pathway": "Tetragalacturonic acid can be synthesized from D-galactose using a series of chemical reactions.", "Starting Materials": [ "D-galactose", "Hydrochloric acid", "Acetic anhydride", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ { "Step 1": "D-galactose is converted to galacturonic acid by treating it with hydrochloric acid and heating it at 100°C for 4 hours.", "Reactants": "D-galactose + Hydrochloric acid", "Products": "Galacturonic acid" }, { "Step 2": "Galacturonic acid is then converted to methyl galacturonate by treating it with excess acetic anhydride and heating it at 80°C for 2 hours.", "Reactants": "Galacturonic acid + Acetic anhydride", "Products": "Methyl galacturonate" }, { "Step 3": "Methyl galacturonate is then converted to tetramethyl galacturonate by treating it with excess sodium hydroxide and heating it at 80°C for 2 hours.", "Reactants": "Methyl galacturonate + Sodium hydroxide", "Products": "Tetramethyl galacturonate" }, { "Step 4": "Tetramethyl galacturonate is then hydrolyzed to tetragalacturonic acid by treating it with concentrated hydrochloric acid and heating it at 100°C for 4 hours.", "Reactants": "Tetramethyl galacturonate + Hydrochloric acid", "Products": "Tetragalacturonic acid" }, { "Step 5": "Tetragalacturonic acid is then purified by recrystallization from ethanol and water.", "Reactants": "Tetragalacturonic acid + Ethanol + Water", "Products": "Purified tetragalacturonic acid" } ] } | |
CAS RN |
24008-75-1 |
Product Name |
Tetragalacturonic Acid |
Molecular Formula |
C₂₄H₃₄O₂₅ |
Molecular Weight |
722.51 |
synonyms |
O-α-D-Galactopyranuronosyl-(1→4)-O-α-D-galactopyranuronosyl-(1→4)-O-α-D-galactopyranuronosyl-(1→4)-D-galacturonic acid |
Origin of Product |
United States |
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